
Essential Safety and Logistics for Handling 3-
Bromopyridine-2-carbonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromopyridine-2-carbonitrile

Cat. No.: B014651 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for 3-Bromopyridine-2-carbonitrile, including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Chemical Identifier:

Name: 3-Bromopyridine-2-carbonitrile

CAS Number: 55758-02-6

Molecular Formula: C₆H₃BrN₂

Hazard Summary: 3-Bromopyridine-2-carbonitrile is a hazardous substance. It is toxic if

swallowed, causes skin irritation, can cause serious eye damage, and may cause respiratory

irritation.[1][2] Adherence to the following safety protocols is critical to minimize risk.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Bromopyridine-2-carbonitrile.

The following table summarizes the required equipment.
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Body Part
Personal Protective
Equipment

Standard/Specificat
ion

Purpose

Respiratory

N95 (US) or EN 149

(EU) approved

respirator

NIOSH/MSHA or

European Standard

EN 149

To protect against

inhalation of harmful

dust or aerosols.[1][3]

[4]

Eyes/Face

Chemical safety

goggles and face

shield

OSHA 29 CFR

1910.133 or European

Standard EN166

To protect eyes and

face from splashes

and particles.[1][3][4]

[5]

Hands

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene)

EC Directive

89/686/EEC and

EN374

To prevent skin

contact and

absorption.[5][6]

Body
Flame-resistant lab

coat (fully buttoned)
---

To protect against

splashes and potential

fire hazards.[6]

Feet
Closed-toe, closed-

heel shoes
---

To prevent exposure

from spills.[6]

Operational Plan for Safe Handling
Follow this step-by-step workflow to ensure the safe handling of 3-Bromopyridine-2-
carbonitrile from receipt to use.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the supplier's label and hazard warnings are intact.

Secure Storage: Store the container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.[3][5] The storage

area should be clearly marked with the appropriate hazard signs.

Pre-Handling Preparations:
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Ensure an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[3][6]

Prepare all necessary equipment and reagents before handling the chemical.

Don all required personal protective equipment as detailed in the table above.

Handling in a Chemical Fume Hood:

All handling of 3-Bromopyridine-2-carbonitrile must be conducted in a certified and

properly functioning chemical fume hood to minimize inhalation exposure.[6]

Use spark-proof tools and explosion-proof equipment.[3][4]

Avoid creating dust. If weighing the solid, do so carefully within the fume hood.

Keep the container tightly closed when not in use.[5]

Post-Handling Decontamination:

After the experiment is complete, decontaminate all surfaces and equipment that may

have come into contact with the chemical.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.[6]

Wash hands thoroughly with soap and water after handling.[5][6]

Disposal Plan
Proper disposal of 3-Bromopyridine-2-carbonitrile and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing 3-Bromopyridine-2-carbonitrile, including unused product,

contaminated consumables (e.g., gloves, wipes), and reaction byproducts, in a designated

and clearly labeled hazardous waste container.
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Do not mix this waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Waste Container Management:

Use a compatible, sealed, and properly labeled container for hazardous waste. The label

should include the chemical name, concentration, and associated hazards.

Store the waste container in a designated satellite accumulation area within or near the

laboratory.

Regulatory Compliance:

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste.[3]

Consult and adhere to all local, regional, and national hazardous waste regulations for

proper disposal procedures.[3]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/product/b014651?utm_src=pdf-body
https://www.benchchem.com/product/b014651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Disposal of 3-Bromopyridine-2-carbonitrile
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Caption: Workflow for Handling and Disposal of 3-Bromopyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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